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Compound of Interest

Compound Name: Phosphorothioic triiodide

Cat. No.: B14500019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties, synthesis, and

potential reactivity of phosphorothioic triiodide (PSI₃). Given the limited availability of direct

experimental data for this compound, this document synthesizes known information and

provides inferred properties based on the well-characterized nature of related chemical

structures, such as phosphorus triiodide (PI₃). This guide is intended to serve as a foundational

resource for researchers interested in the unique characteristics of thioiodide phosphorus

compounds.

Core Chemical Properties and Identifiers
Phosphorothioic triiodide, also known as thiophosphoryl iodide, is an inorganic compound

notable for its tetrahedral structure with a central phosphorus atom.[1] It is a red-brown solid at

standard conditions.[1] Due to the presence of weak phosphorus-iodine bonds, the compound

is highly reactive and unstable, making it difficult to store for extended periods.[2]

Quantitative Data Summary
The known physical and chemical properties of phosphorothioic triiodide are summarized in

the table below. For context, comparative data for the related compound, phosphorus triiodide

(PI₃), are also included.
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Property
Phosphorothioic Triiodide
(PSI₃)

Phosphorus Triiodide (PI₃)

CAS Number 63972-04-3[1][3] 13455-01-1[2]

Molecular Formula I₃PS[3] PI₃[2]

Molar Mass 443.75 g/mol [1][3] 411.69 g/mol [2]

Appearance Red-brown solid[1] Dark red solid[2]

Melting Point 48 °C (118 °F; 321 K)[1] 61.2 °C (142.2 °F; 334.3 K)[2]

Boiling Point Decomposes[1]
Decomposes at 200 °C (392

°F; 473 K)[2]

Molecular Shape Tetrahedral at P atom[1] Trigonal pyramidal[2]

Solubility in Water Decomposes (inferred)[2][4] Decomposes[2]

Standard Enthalpy of

Formation (solid)
Data not available -46 kJ/mol[2]

Synthesis and Experimental Protocols
The synthesis of phosphorothioic triiodide requires careful control of reaction conditions due

to the compound's instability. The primary documented method involves the direct reaction of

phosphorus triiodide with sulfur.

Synthesis of Phosphorothioic Triiodide
Principle: This protocol is based on the addition of sulfur to phosphorus triiodide in a non-polar

solvent under controlled temperature and in the absence of light to prevent photodegradation.

Experimental Protocol:

Reagent Preparation: Dissolve phosphorus triiodide (PI₃) in carbon disulfide (CS₂).

Reaction Setup: Place the solution in a reaction vessel that can be sealed from light and

maintained at a constant temperature.
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Sulfur Addition: Add elemental sulfur to the PI₃ solution.

Incubation: Maintain the reaction mixture at a constant temperature of 10–15 °C.

Reaction Time: Allow the reaction to proceed in the dark for a period of several days.[1]

Isolation: (Note: Specific isolation and purification procedures are not detailed in the

literature and would need to be developed. Crystallization from the reaction solvent is a

potential method.)

Caution: This reaction should be performed in a well-ventilated fume hood, as carbon disulfide

is highly volatile and flammable, and the reactants and products are hazardous.
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Halides

Thiophosphoryl Halides

Phosphorus (P) PI₃
(Phosphorus Triiodide)
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(Phosphorothioic Triiodide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phosphorothioic Triiodide: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14500019#chemical-properties-of-phosphorothioic-
triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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